Cas no 3307-83-3 (5-hydroxy-6-methyl-nicotinic acid ethyl ester)

• Product name: 5-hydroxy-6-methyl-nicotinic acid ethyl ester
• CAS No: 3307-83-3
• MF: C₉H₁₁NO₃
• MW: 181.18854
• CID: 1016516
• PubChem ID: 15619972

5-hydroxy-6-methyl-nicotinic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-6-methyl-nicotinic acid ethyl ester
• A905112
• Ethyl 5-hydroxy-6-methylnicotinate
• DB-101120
• 3307-83-3
• ETHYL 5-HYDROXY-6-METHYLPYRIDINE-3-CARBOXYLATE

• MDL： MFCD18382780
• Inchi： InChI=1S/C9H11NO3/c1-3-13-9(12)7-4-8(11)6(2)10-5-7/h4-5,11H,3H2,1-2H3
• InChI Key： UHOAHFQMCGNFSO-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC(=C(C)N=C1)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų
• XLogP3: 1.1